KHS101

• CAS: 1262770-73-9
• Molecular Formula: C18H21N5S
• Molecular Weight: 339.5 g/mol
• InChI: InChI=1S/C18H21N5S/c1-13(2)10-20-16-8-9-19-18(23-16)21-11-15-12-24-17(22-15)14-6-4-3-5-7-14/h3-9,12-13H,10-11H2,1-2H3,(H2,19,20,21,23)
• InChIKey: DGRJOOOHPBSAHD-UHFFFAOYSA-N

KHS101 for Neurogenesis and Glioblastoma Research

KHS101 is a synthetic small-molecule inhibitor of transforming acidic coiled-coil protein 3 (TACC3), a key component of centrosome-microtubule dynamic networks [1]. It is characterized as a selective inducer of neuronal differentiation, with an EC50 of approximately 1 μM in cultured rat hippocampal neural progenitor cells (NPCs) [2]. KHS101 exhibits brain-penetrable properties, crossing the blood-brain barrier (BBB) to achieve significant brain distribution in vivo, with a brain-to-plasma AUC ratio of approximately 8 following intravenous administration [1]. Beyond its role in neurogenesis, KHS101 demonstrates selective cytotoxicity against glioblastoma multiforme (GBM) cells via disruption of the mitochondrial chaperone HSPD1, while sparing non-cancerous brain cells [3].

1 Neuronal differentiation model fit (hippocampal NPCs)

2 CNS-penetrant research tool for brain tumor models

3 TACC3/HIF-1α dual-pathway destabilization context

• [1] Wurdak H, et al. A small molecule accelerates neuronal differentiation in the adult rat. Proc Natl Acad Sci U S A. 2010;107(38):16542-16547. View Source
• [2] Guo Y, et al. A small-molecule inducer of neuronal differentiation identified from a high-throughput screen. ACS Chem Biol. 2013;8(3):626-635. View Source
• [3] Polson ES, et al. KHS101 disrupts energy metabolism in human glioblastoma cells and reduces tumor growth in mice. Sci Transl Med. 2018;10(454):eaar2718. View Source

KHS101 vs. Other TACC3 Inhibitors

While TACC3 is an established target in oncology and neurobiology, not all TACC3 inhibitors are interchangeable. KHS101 possesses a unique dual-mechanism profile combining TACC3 destabilization with HSPD1 inhibition, enabling both neuronal differentiation and selective GBM cytotoxicity [1]. More critically, KHS101 demonstrates validated blood-brain barrier penetration and significant brain distribution—a property not shared by all TACC3 inhibitors [2]. For instance, the potent TACC3 inhibitor BO-264 (IC50 188 nM) lacks documented brain penetration data and is primarily characterized for systemic cancers, while KHS101's brain-to-plasma AUC ratio of approximately 8 confirms its utility in CNS applications [3]. Furthermore, KHS101's selectivity for GBM cells over non-cancerous neural cells is a differentiating feature that many in-class compounds have not demonstrated [1]. These distinctions underscore why substituting KHS101 with a generic TACC3 inhibitor may compromise experimental validity in CNS-focused research.

Attribute

KHS101 (Target)

Generic TACC3 Inhibitor

Brain distribution

Documented brain-to-plasma exposure ratio (published data)

No published CNS exposure data

Mechanism

Indirect TACC3/HIF-1α dual destabilization

Direct TACC3 binding only; HIF-1α not affected

Cell selectivity

Reported GBM cell impairment with spared normal brain cells

Selectivity window not consistently validated

• [1] Polson ES, et al. KHS101 disrupts energy metabolism in human glioblastoma cells and reduces tumor growth in mice. Sci Transl Med. 2018;10(454):eaar2718. View Source
• [2] Wurdak H, et al. A small molecule accelerates neuronal differentiation in the adult rat. Proc Natl Acad Sci U S A. 2010;107(38):16542-16547. View Source
• [3] Akbulut O, et al. A Highly Potent TACC3 Inhibitor as a Novel Anticancer Drug Candidate. Mol Cancer Ther. 2020;19(6):1243-1254. View Source

KHS101 Comparative Evidence

Neuronal Differentiation Induction

KHS101 induces neuronal differentiation in cultured rat hippocampal neural progenitor cells (NPCs) with an EC50 of approximately 1 μM, as measured by NeuroD mRNA expression and TuJ1 immunostaining [1]. In comparative studies, the KHS101 analog compound 7g exhibited approximately 10-fold more potent antiproliferative activity than KHS101 in various cancer cell lines; however, its neuronal differentiation capacity has not been reported [2]. This positions KHS101 as the preferred tool compound for neurogenesis studies, while analog 7g may be more suitable for oncology applications.

Neuronal Differentiation

Head-to-head

EC50 ~1 μM

≥8-fold TuJ1⁺ cells vs DMSO

Supports neuronal differentiation endpoint context

Rat hippocampal NPCs; 48–72 h treatment

Evidence Dimension	Neuronal differentiation induction
Target Compound Data	EC50 ~1 μM
Comparator Or Baseline	KHS101 analog 7g: No neuronal differentiation data reported
Quantified Difference	Not applicable for neuronal differentiation endpoint
Conditions	Adherent rat hippocampal NPC culture; NeuroD mRNA and TuJ1 immunostaining

Why This Matters

For researchers investigating neuronal differentiation, KHS101 remains the benchmark TACC3 inhibitor with validated EC50 data in NPCs.

• [1] Guo Y, et al. A small-molecule inducer of neuronal differentiation identified from a high-throughput screen. ACS Chem Biol. 2013;8(3):626-635. View Source
• [2] Zhao W, et al. Discovery of novel analogs of KHS101 as transforming acidic coiled coil containing protein 3 (TACC3) inhibitors for the treatment of glioblastoma. Eur J Med Chem. 2022;244:114874. View Source

Blood-Brain Barrier Penetration

KHS101 demonstrates robust brain penetration, crossing the blood-brain barrier (BBB) and achieving significant brain distribution in vivo. Following a 3 mg/kg intravenous dose in rats, KHS101 exhibited a brain-to-plasma AUC(0-3h) ratio of approximately 8, indicating preferential accumulation in brain tissue [1]. In contrast, the potent TACC3 inhibitor BO-264 (IC50 188 nM, Kd 1.5 nM) has not been characterized for BBB penetration, and its primary reported applications are in systemic cancers such as breast and colon cancer [2]. This distinction is critical for CNS-focused research.

BBB Penetration

Reported

Brain-to-plasma AUC ratio ~8

Only TACC3 inhibitor with verified brain distribution

Rat, 3 mg/kg i.v.; LC-MS/MS quantification

Evidence Dimension	Brain penetration (brain-to-plasma AUC ratio)
Target Compound Data	Brain-to-plasma AUC(0-3h) ratio ~8 (3 mg/kg i.v., rat)
Comparator Or Baseline	BO-264: No BBB penetration data reported
Quantified Difference	KHS101 demonstrates validated brain penetration; BO-264 data unavailable
Conditions	Rat pharmacokinetic study; 3 mg/kg intravenous administration

Why This Matters

KHS101 is the only TACC3 inhibitor with validated BBB penetration data, making it essential for CNS disease models and neuro-oncology research.

• [1] Wurdak H, et al. A small molecule accelerates neuronal differentiation in the adult rat. Proc Natl Acad Sci U S A. 2010;107(38):16542-16547. View Source
• [2] Akbulut O, et al. A Highly Potent TACC3 Inhibitor as a Novel Anticancer Drug Candidate. Mol Cancer Ther. 2020;19(6):1243-1254. View Source

Dual TACC3 and HIF-1α Destabilization

In two intracranial patient-derived xenograft (PDX) tumor models of glioblastoma multiforme (GBM), systemic administration of KHS101 (6 mg/kg, subcutaneous, twice daily for 14 days) significantly reduced tumor growth and increased survival without discernible side effects [1]. Specifically, KHS101 treatment reduced tumor growth by approximately 50% in GBM models and markedly increased survival in animals bearing GBMX1 tumors [2]. In comparison, the KHS101 analog compound 7g reduced tumor weight by 72.7% in a U87 xenograft model at a higher dose of 20 mg/kg/day, but its effects on survival were not reported [3]. BO-264 has shown efficacy in breast and colon cancer models but lacks data in intracranial GBM models [4].

Dual Destabilization

Class-level inference

Dual TACC3/HIF-1α reduction

vs

Single TACC3 inhibition (no HIF-1α effect)

Enables combined pathway interrogation

Western blot; HCT116/HEK293T cells, 24 h

Evidence Dimension	Tumor growth reduction and survival in GBM models
Target Compound Data	~50% tumor growth reduction; significantly increased survival
Comparator Or Baseline	KHS101 analog 7g: 72.7% tumor weight reduction at 20 mg/kg/day (no survival data); BO-264: No intracranial GBM data
Quantified Difference	KHS101 demonstrates validated survival benefit in intracranial GBM models; comparators lack comparable data
Conditions	Intracranial patient-derived xenograft (PDX) GBM models in mice; 6 mg/kg s.c. BID

Why This Matters

KHS101 is one of the few TACC3 inhibitors with validated efficacy in orthotopic GBM models, making it a critical tool for translational neuro-oncology research.

• [1] Polson ES, et al. KHS101 disrupts energy metabolism in human glioblastoma cells and reduces tumor growth in mice. Sci Transl Med. 2018;10(454):eaar2718. View Source
• [2] Polson ES, et al. The small molecule KHS101 induces bioenergetic dysfunction in glioblastoma cells through inhibition of mitochondrial HSPD1. bioRxiv. 2017:205203. View Source
• [3] Zhao W, et al. Discovery of novel analogs of KHS101 as transforming acidic coiled coil containing protein 3 (TACC3) inhibitors for the treatment of glioblastoma. Eur J Med Chem. 2022;244:114874. View Source
• [4] Akbulut O, et al. A Highly Potent TACC3 Inhibitor as a Novel Anticancer Drug Candidate. Mol Cancer Ther. 2020;19(6):1243-1254. View Source

Selective Cytotoxicity in GBM

KHS101 exhibits selective cytotoxicity against glioblastoma multiforme (GBM) cells while sparing non-cancerous brain cell lines. In vitro studies demonstrated that KHS101 (7.5 μM) promoted tumor cell death in diverse GBM cell models, independent of tumor subtype, without affecting the viability of non-cancerous brain cell lines [1]. This selectivity is attributed to KHS101's inhibition of the mitochondrial chaperone HSPD1, which GBM cells are uniquely dependent upon for maintaining metabolic proteostasis [2]. In contrast, the TACC3 inhibitor BO-264 has been shown to have negligible cytotoxicity against normal breast cells, but its selectivity in neural contexts has not been characterized [3].

GBM Cell Selectivity

Cross-study comparable

KHS101 selective GBM cytotoxicity

vs

TMZ non-selective DNA alkylation

Supports cell-type-specific endpoint interpretation

Patient-derived GBM vs normal astrocytes; 72 h

Evidence Dimension	Selectivity for cancer cells over normal cells
Target Compound Data	Selective cytotoxicity against GBM cells; spares non-cancerous brain cell lines
Comparator Or Baseline	BO-264: Negligible cytotoxicity against normal breast cells; no neural selectivity data
Quantified Difference	KHS101 validated in neural context; BO-264 only validated in breast context
Conditions	Diverse GBM cell models and non-cancerous brain cell lines; 7.5 μM KHS101

Why This Matters

KHS101's validated selectivity in neural tissue contexts is essential for researchers modeling brain tumors, ensuring that observed effects are tumor-specific.

• [1] Polson ES, et al. KHS101 disrupts energy metabolism in human glioblastoma cells and reduces tumor growth in mice. Sci Transl Med. 2018;10(454):eaar2718. View Source
• [2] Polson ES, et al. The small molecule KHS101 induces bioenergetic dysfunction in glioblastoma cells through inhibition of mitochondrial HSPD1. bioRxiv. 2017:205203. View Source
• [3] Akbulut O, et al. A Highly Potent TACC3 Inhibitor as a Novel Anticancer Drug Candidate. Mol Cancer Ther. 2020;19(6):1243-1254. View Source

In Vivo GBM Tumor Suppression

KHS101 is available as a free base (CAS 1262770-73-9) and as a hydrochloride salt (CAS 1784282-12-7) with distinct solubility profiles. The hydrochloride salt exhibits DMSO solubility of 75-160 mg/mL (199.5-425.6 mM) and aqueous solubility of 3-10 mg/mL (7.98-26.6 mM), depending on the vendor and preparation method . In contrast, the free base has lower reported DMSO solubility (~10 mM) . For in vivo administration, KHS101 hydrochloride can be formulated as a homogeneous suspension in CMC-Na at ≥5 mg/mL or as a clear solution in 5% DMSO/corn oil at 0.95 mg/mL (2.53 mM) . This formulation flexibility is critical for reproducible dosing in animal studies.

In Vivo Tumor Suppression

Supporting evidence

Orthotopic PDX ~2-fold proliferation reduction

vs

7g subcutaneous U87 model (72.7% reduction)

Orthotopic model context; not directly comparable

KHS101 6 mg/kg s.c. BID; 7g 20 mg/kg/day

Evidence Dimension	Aqueous and DMSO solubility
Target Compound Data	Hydrochloride salt: DMSO 75-160 mg/mL; H2O 3-10 mg/mL
Comparator Or Baseline	Free base: DMSO ~10 mM; aqueous solubility not reported
Quantified Difference	Hydrochloride salt provides 7.5-16 fold higher DMSO solubility than free base
Conditions	25°C; various vendor-reported solubility data

Why This Matters

The hydrochloride salt form is preferred for in vivo studies due to its superior solubility and validated formulation protocols.

Dual Mechanism: TACC3 Destabilization and HSPD1 Inhibition

KHS101 exerts its biological effects through two distinct mechanisms: destabilization of TACC3 and inhibition of the mitochondrial chaperone HSPD1. In neural progenitor cells, KHS101 induces proteolytic destabilization of TACC3, dismantling the TACC3-ARNT complex and forcing exit from the cell cycle and neuronal differentiation [1]. In GBM cells, KHS101 specifically binds to and inhibits HSPD1, promoting aggregation of mitochondrial proteins and disrupting energy metabolism, leading to metabolic exhaustion and cell death [2]. In contrast, BO-264 acts primarily as a direct TACC3 inhibitor, blocking FGFR3-TACC3 fusion protein function and inducing mitotic arrest, but lacks the HSPD1-targeting component [3]. This dual mechanism distinguishes KHS101 from other TACC3 inhibitors and may explain its unique selectivity profile.

Evidence Dimension	Mechanism of action
Target Compound Data	Dual mechanism: TACC3 destabilization + HSPD1 inhibition
Comparator Or Baseline	BO-264: Direct TACC3 inhibition only
Quantified Difference	KHS101 targets two distinct pathways; BO-264 targets one
Conditions	Biochemical and cellular target engagement assays

Why This Matters

Researchers investigating TACC3 biology or GBM metabolism should select KHS101 for its unique dual-targeting profile, which may yield different phenotypic outcomes than single-target TACC3 inhibitors.

• [1] Guo Y, et al. A small-molecule inducer of neuronal differentiation identified from a high-throughput screen. ACS Chem Biol. 2013;8(3):626-635. View Source
• [2] Polson ES, et al. KHS101 disrupts energy metabolism in human glioblastoma cells and reduces tumor growth in mice. Sci Transl Med. 2018;10(454):eaar2718. View Source
• [3] Akbulut O, et al. A Highly Potent TACC3 Inhibitor as a Novel Anticancer Drug Candidate. Mol Cancer Ther. 2020;19(6):1243-1254. View Source

KHS101 Application Scenarios

Hippocampal Neurogenesis & Differentiation

KHS101 is the TACC3 inhibitor of choice for CNS drug discovery programs requiring validated blood-brain barrier penetration. Its brain-to-plasma AUC ratio of approximately 8 in rats confirms preferential brain accumulation, a property not documented for other TACC3 inhibitors like BO-264 [1]. This makes KHS101 an essential tool compound for evaluating target engagement and pharmacodynamic effects in the brain. Recommended dosing regimen: 6 mg/kg subcutaneous twice daily for 14 days in rodent models [2].

GBM Preclinical Therapeutics

For researchers utilizing intracranial patient-derived xenograft (PDX) models of glioblastoma, KHS101 provides validated efficacy data with significant tumor growth reduction (~50%) and survival benefit [1]. Its dual mechanism of TACC3 destabilization and HSPD1 inhibition offers a unique pharmacological profile for studying GBM metabolism and therapeutic vulnerabilities [2]. Unlike analog 7g, which has only been tested in subcutaneous U87 xenografts, KHS101's efficacy in orthotopic models makes it the preferred tool for translational neuro-oncology studies [3].

HIF and TACC3 Transcriptional Research

KHS101 remains the benchmark small-molecule inducer of neuronal differentiation for neuroscience research. With an EC50 of ~1 μM in rat hippocampal NPCs and the ability to generate 40-60% TuJ1+ neurons in neurosphere cultures, KHS101 provides a robust and reproducible phenotype for studying neurogenesis mechanisms [1]. Its brain-penetrant properties also enable in vivo studies of adult hippocampal neurogenesis following systemic administration [2]. Researchers should use the hydrochloride salt form for optimal solubility and in vivo formulation [3].

Selective Cytotoxicity Screening in Brain Cancer Cell Panels

KHS101 is uniquely suited for screening campaigns that require selective killing of GBM cells while sparing non-cancerous neural cells. Its validated selectivity profile, demonstrated across diverse GBM cell models at 7.5 μM, makes it an ideal positive control or tool compound for identifying novel agents with similar selectivity [1]. The dual TACC3/HSPD1 mechanism may also serve as a template for developing next-generation brain-penetrant anticancer agents [2].

Application

Selection Property

Validation Focus

Hippocampal neurogenesis research

Reported CNS-penetrant neurogenic probe

Neuronal differentiation endpoint context

GBM orthotopic model-response studies

Reported selective GBM cell impairment in brain models

Tumor cell viability and survival endpoint review

TACC3/HIF-1α pathway interaction research

Dual TACC3/HIF-1α destabilization mechanism

Protein stability and transcription endpoint validation

• [1] Wurdak H, et al. A small molecule accelerates neuronal differentiation in the adult rat. Proc Natl Acad Sci U S A. 2010;107(38):16542-16547. View Source
• [2] Polson ES, et al. KHS101 disrupts energy metabolism in human glioblastoma cells and reduces tumor growth in mice. Sci Transl Med. 2018;10(454):eaar2718. View Source
• [3] Zhao W, et al. Discovery of novel analogs of KHS101 as transforming acidic coiled coil containing protein 3 (TACC3) inhibitors for the treatment of glioblastoma. Eur J Med Chem. 2022;244:114874. View Source